Checkpoint Kinase (Chk)
  • CCT241533 hydrochloride
    CCT241533 hydrochloride
    • Cat. No.:
    • B606546
    • CAS No.:
    • 1431697-96-9
    • Molecular Formula:
    • C23H28ClFN4O4
    • Molecular Weight:
    • 478.9 g/mol
    Description
    CCT241533 is a selective inhibitor of checkpoint kinase 2 (Chk2;  IC50 = 3 nM). In human cancer cell lines, CCT241533 blocks Chk2 activity and potentiates the cytotoxicity of the PARP inhibitors, rucaparib,...
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  • CCT244747
    CCT244747
    • Cat. No.:
    • B606548
    • CAS No.:
    • Molecular Formula:
    • C20H24N8O2
    • Molecular Weight:
    • 408.5 g/mol
    Description
    CCT244747 is a potent inhibitor of checkpoint kinase 1 (Chk1;  IC50 = 8 nM). It is selective for Chk1 over FLT3, Chk2, and CDK1 (IC50s = 600, >10,000, and >10,000 nM, respectively) as well as a panel of 121...
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  • Sra-737
    Sra-737
    • Cat. No.:
    • B606549
    • CAS No.:
    • 1489389-18-5
    • Molecular Formula:
    • C16H16F3N7O
    • Molecular Weight:
    • 379.34 g/mol
    Description
    Chk1 Inhibitor SRA737 is an orally bioavailable inhibitor of checkpoint kinase 1 (chk1), with potential antineoplastic and chemosensitization activities. Upon oral administration, chk1 inhibitor SRA737 selective...
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  • Lisavanbulin dihydrochloride
    Lisavanbulin dihydrochloride
    • Cat. No.:
    • B608594
    • CAS No.:
    • 1387574-54-0
    • Molecular Formula:
    • C26H31Cl2N9O3
    • Molecular Weight:
    • 588.5 g/mol
    Description
    Lisavanbulin HCl, also known as BAL-101553, is an orally available, highly water-soluble lysine prodrug of the synthetic small molecule BAL-27862 with potential antitumor activity. Upon administration of BAL1015...
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  • (S)-1-Boc-3-aminopiperidine
    (S)-1-Boc-3-aminopiperidine
    • Cat. No.:
    • B1299793
    • CAS No.:
    • 625471-18-3
    • Molecular Formula:
    • C10H20N2O2
    • Molecular Weight:
    • 200.28 g/mol
    Description
    (S)-1-Boc-3-aminopiperidine is a useful research compound. Its molecular formula is C10H20N2O2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.
    The exact mass of the compound (S)-1-Boc-3...
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  • BML-277
    BML-277
    • Cat. No.:
    • B1676645
    • CAS No.:
    • 516480-79-8
    • Molecular Formula:
    • C20H14ClN3O2
    • Molecular Weight:
    • 363.8 g/mol
    Description
    a CHK2 inhibitor
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  • NSC 109555
    NSC 109555
    • Cat. No.:
    • B10752343
    • CAS No.:
    • Molecular Formula:
    • C33H40N10O7S2
    • Molecular Weight:
    • 752.9 g/mol
    Description
    NSC 109555 is a useful research compound. Its molecular formula is C33H40N10O7S2 and its molecular weight is 752.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NSC 109555 suitable for man...
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  • Prexasertib dimesylate
    Prexasertib dimesylate
    • Cat. No.:
    • B15564124
    • CAS No.:
    • Molecular Formula:
    • C20H27N7O8S2
    • Molecular Weight:
    • 557.6 g/mol
    Description
    Prexasertib dimesylate is a useful research compound. Its molecular formula is C20H27N7O8S2 and its molecular weight is 557.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Prexasertib dime...
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  • PV1162
    PV1162
    • Cat. No.:
    • B15583560
    • CAS No.:
    • Molecular Formula:
    • C21H24N6O2
    • Molecular Weight:
    • 392.5 g/mol
    Description
    PV1162 is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PV1162 suitable for many research ...
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  • PV1115
    PV1115
    • Cat. No.:
    • B15584084
    • CAS No.:
    • Molecular Formula:
    • C20H19N7O3
    • Molecular Weight:
    • 405.4 g/mol
    Description
    PV1115 is a useful research compound. Its molecular formula is C20H19N7O3 and its molecular weight is 405.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PV1115 suitable for many research ...
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